3-Cyclopropoxy-5-ethyl-4-methoxypyridine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-ethyl-4-methoxypyridine
• InChI: InChI=1S/C11H15NO2/c1-3-8-6-12-7-10(11(8)13-2)14-9-4-5-9/h6-7,9H,3-5H2,1-2H3
• InChI Key: OPAZDEOZVSWLTO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=CC(=C1OC)OC2CC2

Description

3-Cyclopropoxy-5-ethyl-4-methoxypyridine is a pyridine derivative featuring a cyclopropoxy substituent at position 3, an ethyl group at position 5, and a methoxy group at position 2. This compound’s structural uniqueness arises from the combination of a strained cyclopropane ring, an electron-donating ethyl group, and a methoxy moiety, which collectively influence its electronic, steric, and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-ethyl-4-methoxypyridine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-hydroxy-5-ethyl-4-methoxypyridine and cyclopropyl bromide.

Reaction Conditions: The reaction is carried out under basic conditions, often using a base like potassium carbonate or sodium hydride to facilitate the nucleophilic substitution reaction.

Procedure: The 3-hydroxy-5-ethyl-4-methoxypyridine is reacted with cyclopropyl bromide in the presence of the base, leading to the formation of 3-Cyclopropoxy-5-ethyl-4-methoxypyridine.

Industrial Production Methods

In an industrial setting, the production of 3-Cyclopropoxy-5-ethyl-4-methoxypyridine may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of automated systems and advanced purification techniques, such as chromatography, can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-ethyl-4-methoxypyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy or methoxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

3-Cyclopropoxy-5-ethyl-4-methoxypyridine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-ethyl-4-methoxypyridine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Pyridine Derivatives

Substituent Positioning and Electronic Effects

The target compound’s substituents at positions 3, 4, and 5 distinguish it from related pyridines:

• 3-Cyclopropoxy-5-ethyl-4-methoxypyridine : Cyclopropoxy (electron-withdrawing due to ring strain), ethyl (electron-donating), and methoxy (electron-donating) groups create a mixed electronic environment.
• 2-Methoxy-4-methyl-5-nitropyridine (7c) : Nitro (strong electron-withdrawing) at position 5, methoxy at position 2, and methyl at position 4. This configuration enhances electrophilicity at the pyridine ring, favoring reactions like nucleophilic aromatic substitution .
• 5-Methoxy-4-methylpyridin-3-amine•HCl (): Amino (electron-donating) and methoxy groups contrast with the target compound’s cyclopropoxy and ethyl groups, altering solubility and reactivity .

Physicochemical and Structural Properties

Steric and Crystallographic Considerations

The cyclopropoxy group in the target compound introduces significant steric hindrance compared to linear alkoxy chains (e.g., methoxy in 7c). For example, 3-Ethyl-5-(4-methoxyphenoxy)-imidazo[4,5-b]pyridine () exhibits a well-defined crystal structure (R factor = 0.046) due to planar imidazo-pyridine stacking, whereas the cyclopropane ring’s rigidity in the target compound may reduce conformational flexibility .

Solubility and Reactivity

• Electron-Donating vs. Withdrawing Groups : The target compound’s methoxy and ethyl groups enhance solubility in polar solvents, while the cyclopropoxy group may reduce solubility due to hydrophobicity.
• Comparison with 5-Methoxy-4-methylpyridin-3-amine•HCl : The amine group in this compound increases water solubility (via HCl salt formation), a feature absent in the target compound .